Cas no 2171903-72-1 (2-5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2171903-72-1
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 6389051
• PubChem ID: 165588095
• Update Time: 2025-05-21

2-5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• 2171903-72-1
• EN300-1597888
• 2-[5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine

• Inchi： 1S/C9H16N4/c1-6-5-9(6)13-7(2)8(3-4-10)11-12-13/h6,9H,3-5,10H2,1-2H3
• InChI Key： AISRWVPJMOOFBU-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(CCN)N=N1)C1CC1C

Computed Properties

• Exact Mass: 180.137496527g/mol
• Monoisotopic Mass: 180.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylethan-1-amine

2-5-Methyl-1-(2-Methylcyclopropyl)-1H-1,2,3-Triazol-4-Ylethan-1-Amine: A Comprehensive Overview

Introduction to 2-5-Methyl-1-(2-Methylcyclopropyl)-1H-1,2,3-Triazol-4-Ylethan-1-Amine

The compound 2-5-methyl-1-(2-methylcyclopropyl)-1H-1,2,3-triazol-4-ylenethanamine, with CAS number No. 2171903-72-1, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which incorporates a triazole ring system and a cyclopropane moiety. The triazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms and one oxygen atom, while the cyclopropane group adds a strained alkane structure to the molecule. These structural features contribute to the compound's stability and reactivity, making it a valuable component in various chemical reactions and potential drug development.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for synthesizing this compound. One such approach involves the use of click chemistry principles, particularly the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This method allows for the efficient construction of triazole rings under mild conditions, facilitating the synthesis of complex molecules like No. 2171903-72-1. The incorporation of methyl groups at specific positions further enhances the molecule's versatility, enabling it to participate in a wide range of chemical transformations.

Structural Analysis and Key Features

The molecular structure of No. 2171903-72-1 is characterized by its triazole ring system, which serves as a central scaffold for attaching other functional groups. The cyclopropane moiety introduces strain into the molecule, which can influence its reactivity and interactions with other compounds. Additionally, the presence of methyl groups at positions 5 and 8 on the triazole ring adds steric bulk and electronic effects that can modulate the molecule's properties.

Recent studies have highlighted the importance of these structural features in determining the compound's behavior in different chemical environments. For instance, computational modeling has revealed that the triazole ring exhibits significant aromaticity due to conjugation between nitrogen atoms and adjacent carbons. This aromaticity contributes to the molecule's stability and resistance to oxidation or reduction under normal conditions.

Synthesis and Chemical Reactions

The synthesis of No. 2171903-72-1 typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach begins with the preparation of an alkyne derivative containing a methyl group at position 5. This alkyne is then subjected to a click reaction with an azide reagent containing a cyclopropane substituent at position 8.

In this reaction sequence, copper catalysts are often employed to facilitate bond formation between the alkyne and azide groups. The resulting product undergoes further functionalization steps to introduce additional methyl groups or other substituents as needed. Recent research has also explored alternative catalysts, such as palladium-based systems or transition metal-free approaches, which may offer improved efficiency or selectivity in certain cases.

Once synthesized, No. 2171903–72–1 can participate in various chemical reactions due to its reactive triazole ring system. For example, it can undergo nucleophilic substitution reactions with halides or sulfonates under appropriate conditions. Additionally, its cyclopropane group can act as a leaving group in elimination reactions or serve as a site for further functionalization through ring-opening processes.

Applications in Drug Discovery and Biomedical Research

The unique combination of structural features in No. 217–768–84–6 (CAS No.) makes it an attractive candidate for applications in drug discovery and biomedical research. Its triazole ring system is known for its ability to form hydrogen bonds with biological targets such as proteins or nucleic acids, potentially enhancing its bioavailability and efficacy as a therapeutic agent.

Recent studies have demonstrated that this compound exhibits promising activity against certain disease targets such as cancer cells or viral pathogens due to its ability to modulate key signaling pathways or inhibit enzyme activity. For instance, researchers have reported that derivatives of this compound can selectively bind to G-protein coupled receptors (GPCRs), leading to modulation of cellular responses associated with inflammation or neurodegenerative diseases.

In addition to its direct therapeutic potential, No. 84–6 (CAS No.) has also been utilized as a building block for constructing larger molecular frameworks through modular synthesis strategies. These frameworks can be tailored for specific biological targets by introducing additional functional groups or altering existing substituents.

Safety Considerations and Handling Guidelines

While working with this compound requires adherence to standard laboratory safety protocols due to its potential hazards when mishandled.